Cas no 60611-23-6 (2,6-dichloro-3-methylbenzaldehyde)

• Product Name: 2,6-dichloro-3-methylbenzaldehyde
• CAS No: 60611-23-6
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• MDL: MFCD09999657
• CID: 1006510
• PubChem ID: 53403405
• Update Time: 2025-06-09

2,6-dichloro-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-3-methylbenzaldehyde
• E90351
• CS-0196347
• DTXSID601300540
• SCHEMBL909851
• AB93087
• 60611-23-6
• MFCD09999657
• AKOS027425835
• BS-29245

• MDL： MFCD09999657
• Inchi： 1S/C8H6Cl2O/c1-5-2-3-7(9)6(4-11)8(5)10/h2-4H,1H3
• InChI Key： MSZRBMZQLCUACG-UHFFFAOYSA-N
• SMILES： ClC1C(C=O)=C(C=CC=1C)Cl

Computed Properties

• Exact Mass: 187.9795702g/mol
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,6-dichloro-3-methylbenzaldehyde

Recent Advances in the Study of 2,6-Dichloro-3-methylbenzaldehyde (CAS: 60611-23-6) and Its Applications in Chemical Biology and Pharmaceutical Research

2,6-Dichloro-3-methylbenzaldehyde (CAS: 60611-23-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in chemical biology research. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential industrial uses.

One of the most notable advancements in the study of 2,6-dichloro-3-methylbenzaldehyde is its application in the synthesis of heterocyclic compounds. Researchers have successfully utilized this aldehyde as a building block for the construction of pyrazole and imidazole derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives synthesized from 2,6-dichloro-3-methylbenzaldehyde showed significant activity against drug-resistant bacterial strains, suggesting its potential as a scaffold for new antibiotics.

In addition to its antimicrobial applications, 2,6-dichloro-3-methylbenzaldehyde has been investigated for its role in cancer research. Recent in vitro studies have revealed that certain Schiff base derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer cells. These findings were corroborated by a 2022 study in Bioorganic & Medicinal Chemistry Letters, which emphasized the compound's potential as a lead structure for anticancer drug development.

From a chemical biology perspective, 2,6-dichloro-3-methylbenzaldehyde has also been employed as a probe to study enzyme-substrate interactions. Its unique electronic and steric properties make it an ideal candidate for investigating the active sites of aldehyde dehydrogenases and other enzymes involved in metabolic pathways. A recent preprint on bioRxiv detailed the use of this compound in crystallographic studies, providing insights into the structural basis of enzyme inhibition. Such studies are critical for the rational design of enzyme inhibitors with therapeutic potential.

Industrial applications of 2,6-dichloro-3-methylbenzaldehyde have also seen progress, particularly in the agrochemical sector. The compound serves as a precursor for the synthesis of herbicides and fungicides, with recent patents highlighting its efficacy in controlling plant pathogens. A 2023 report by a leading agrochemical company outlined the development of a new class of fungicides derived from this aldehyde, which demonstrated enhanced stability and environmental safety compared to existing products.

In conclusion, 2,6-dichloro-3-methylbenzaldehyde (CAS: 60611-23-6) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from antimicrobial and anticancer drug development to agrochemical innovations, underscoring its broad utility. Future research should focus on optimizing its derivatives for improved efficacy and safety, as well as exploring novel synthetic routes to enhance scalability. The ongoing studies and recent publications affirm its relevance in addressing contemporary challenges in medicine and agriculture.